benzyl N-{1-[(4-methylphenyl)sulfonyl]ethyl}carbamate

• IUPAC Name: benzyl N-[1-(4-methylphenyl)sulfonylethyl]carbamate
• InChI: InChI=1S/C17H19NO4S/c1-13-8-10-16(11-9-13)23(20,21)14(2)18-17(19)22-12-15-6-4-3-5-7-15/h3-11,14H,12H2,1-2H3,(H,18,19)
• InChI Key: BWWOIRRCADHIIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(C)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H19NO4S
• DSSTOX Substance ID: DTXSID40396272
• Molecular Weight: 333.4 g/mol
• CAS RN: 147169-13-9

Description

Chemical Reactions Analysis

• Free Radical Bromination at the Benzylic Position :
  • Benzyl N-{1-[(4-methylphenyl)sulfonyl]ethyl}carbamate can undergo bromination at the benzylic position using N-bromosuccinimide (NBS) . The succinimidyl radical abstracts a hydrogen atom from the benzylic position, leading to the formation of the corresponding brominated product .

Scientific Research Applications

Anti-Helicobacter Pylori Agents

Benzyl carbamates have shown potent and selective activities against the gastric pathogen Helicobacter pylori. A specific carbamate structure displayed low minimal inhibition concentration values against various clinically relevant H. pylori strains. This compound also exhibited inactivity against a wide range of other microorganisms, indicating its potential as a targeted anti-H. pylori agent (Carcanague et al., 2002).

Cyclization Reactions

Research indicates that the carbamate of 2-(dimethylallyl)aniline can undergo cyclization with phenylselanyl halides, leading to the formation of dihydroindole and tetrahydroquinoline structures. These reactions showcase the reactivity of benzyl carbamates in creating complex chemical structures, which could have further applications in synthetic chemistry (Cooper et al., 2000).

Photolabile Structures

Benzyl N-nitrosocarbamates have been synthesized and characterized as part of an effort to design photolabile structures. These structures could potentially be used for the controlled release of alkylating and/or crosslinking agents, which may have applications in various fields, including materials science and drug delivery (Satya Venkata et al., 2009).

Inhibitors of Butyrylcholinesterase (BChE)

A series of benzyl [2-(arylsulfamoyl)-1-substituted-ethyl]carbamates were prepared and showed strong inhibition of BChE, with some compounds being more active than clinically used inhibitors. These findings highlight the potential therapeutic applications of benzyl carbamates in conditions where BChE inhibition is beneficial, such as certain neurological disorders (Magar et al., 2021).